Cas no 97914-59-5 (2-(Difluoromethoxy)benzoic acid)

2-(Difluoromethoxy)benzoic acid structure
97914-59-5 structure
Product Name:2-(Difluoromethoxy)benzoic acid
CAS No:97914-59-5
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD00236223
CID:91150
PubChem ID:2063348
Update Time:2024-10-25

2-(Difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethoxy)benzoic acid
    • 2-(Difluorometoxy)benzoic acid
    • Benzoic acid, 2-(difluoromethoxy)-
    • 2-difluoromethoxybenzoic acid
    • 2-difluoromethoxy-benzoic acid
    • RARECHEM AL BO 1907
    • 2-(difluoromethoxy)-benzoic acid
    • AGDOJFCUKQMLHD-UHFFFAOYSA-N
    • HMS1756N14
    • Benzoic acid,2-(difluoromethoxy)-
    • STK315356
    • CK1063
    • SBB029907
    • 2-[bis(fluoranyl)methoxy]benzoic acid
    • 2-(Difluoromethoxy)benzoic acid (ACI)
    • 97914-59-5
    • MFCD00236223
    • DB-057694
    • CS-0039279
    • AKOS000201720
    • Z56946844
    • EN300-06879
    • F8880-6667
    • SY106435
    • AK-968/13278099
    • DTXSID10366240
    • 2-(Difluoromethoxy)benzoic acid, AldrichCPR
    • SCHEMBL975946
    • 2-(difluoromethoxy)benzoicacid
    • PS-8445
    • MDL： MFCD00236223
    • Inchi： 1S/C8H6F2O3/c9-8(10)13-6-4-2-1-3-5(6)7(11)12/h1-4,8H,(H,11,12)
    • InChI Key： AGDOJFCUKQMLHD-UHFFFAOYSA-N
    • SMILES： O=C(C1C(OC(F)F)=CC=CC=1)O

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.370
  • Melting Point: 98-100°C
  • Boiling Point: 274 ºC
  • Flash Point: 119 ºC
  • Refractive Index: 1.496
  • PSA: 46.53000
  • LogP: 1.98620
  • Solubility: Not determined

2-(Difluoromethoxy)benzoic acid Security Information

2-(Difluoromethoxy)benzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(Difluoromethoxy)benzoic acid Pricemore >>

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2-(Difluoromethoxy)benzoic acid Production Method

Production Method 1

97914-53-9 97914-53-9
97914-59-5 97914-59-5
Reaction Conditions
Reference
Pyrazoles
, Japan, , ,

Production Method 2

65-85-0 65-85-0
2287306-92-5 2287306-92-5
37181-39-8 37181-39-8
97914-59-5 97914-59-5
4837-20-1 4837-20-1
4837-19-8 4837-19-8
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light
, World Intellectual Property Organization, , ,

Production Method 3

65-85-0 65-85-0
2287306-92-5 2287306-92-5
37181-39-8 37181-39-8
97914-59-5 97914-59-5
4837-20-1 4837-20-1
4837-19-8 4837-19-8
Reaction Conditions
1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ;  12 h, 23 °C
Reference
Catalytic radical difluoromethoxylation of arenes and heteroarenes
Lee, Johnny W.; Zheng, Weijia; Morales-Rivera, Cristian A.; Liu, Peng; Ngai, Ming-Yu, Chemical Science, 2019, 10(11), 3217-3222

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